N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H13N7O3S/c1-10-20-18(28-23-10)11-4-2-6-25-15(21-22-16(11)25)9-19-17(26)12-8-13(27-24-12)14-5-3-7-29-14/h2-8H,9H2,1H3,(H,19,26)
• InChI Key: CENXHFKAYMGAMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN3C2=NN=C3CNC(=O)C4=NOC(=C4)C5=CC=CS5
• Molecular Formula: C18H13N7O3S
• Molecular Weight: 407.4 g/mol

Description

N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H13N7O3S and its molecular weight is 407.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide and its derivatives have been synthesized and evaluated for their antibacterial activity. A series of compounds bearing triazole, thiazole, thiadiazole, and oxadiazole moieties demonstrated significant antibacterial efficacy against various strains such as S. aureus, L. monocytogenes, E. coli, and P. aeruginosa. Notably, specific derivatives showcased outstanding antibacterial potency, highlighting their potential as therapeutic agents against bacterial infections (Balandis et al., 2019).

Heterocyclic Compound Synthesis

Research into the synthesis of novel heterocyclic compounds containing 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings has been conducted, yielding new N- and S-substituted 1,3,4-oxadiazole derivatives. These compounds, including 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole derivatives, were characterized by their spectral and analytical data, indicating a wide range of potential applications in medicinal chemistry and drug design due to their unique structural features (El‐Sayed et al., 2008).

Antimicrobial Activity Evaluation

A series of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives were synthesized and assessed for their antimicrobial efficacy. These compounds exhibited significant biological activity against a spectrum of bacterial and fungal strains, including Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Streptococcus pyogenes, Klebsiella pneumoniae, Aspergillus flavus, Aspergillus fumigatus, Candida albicans, Penicillium marneffei, and Trichophyton mentagrophytes. This underscores their potential as antimicrobial agents, with certain derivatives showing especially high activity, suggesting a promising avenue for the development of new antimicrobial drugs (Suresh, Lavanya, & Rao, 2016).